Cas no 20098-38-8 (Benzene,1,2,4,5-tetrachloro-3,6-dinitro-)

• Product Name: Benzene,1,2,4,5-tetrachloro-3,6-dinitro-
• CAS No: 20098-38-8
• MF: C₆Cl₄N₂O₄
• MW: 305.887197494507
• CID: 270487
• PubChem ID: 88364
• Update Time: 2025-04-19

Benzene,1,2,4,5-tetrachloro-3,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4,5-tetrachloro-3,6-dinitro-
• 1,2,4,5-tetrachloro-3,6-dinitrobenzene
• 1,2,4,5-Tetrachlor-3,6-dinitro-benzol
• 1,2,4,5-tetrachloro-3,6-dinitro-benzene
• 1,4-Dinitrotetrachlorobenzene
• 2,3,5,6-Tetrachlor-1,4-dinitro-benzol
• TETRACHLORO-1,4-DINITROBENZENE
• BILGRKOXNIFEIW-UHFFFAOYSA-N
• 2,3,5,6-Tetrachlorodinitrobenzene
• DTXSID30173918
• AKOS005463721
• SCHEMBL10710731
• Benzene, 1,2,4,5-tetrachloro-3,6-dinitro-
• p-dinitrotetrachlorobenzene
• F5K6PP9FT5
• 20098-38-8
• EINECS 243-510-0
• UNII-F5K6PP9FT5
• 1,4-Dinitro-2,3,5,6-tetrachlorobenzene
• NS00026517
• 1,2,4,5-Tetrachloro-3,6-dinitrobenzene #
• FT-0637947

• Inchi： 1S/C6Cl4N2O4/c7-1-2(8)6(12(15)16)4(10)3(9)5(1)11(13)14
• InChI Key： BILGRKOXNIFEIW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1[N+](=O)[O-])Cl)Cl)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 303.86100
• Monoisotopic Mass: 303.861
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.9
• Melting Point: 230°C
• Boiling Point: 371.3°Cat760mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.653
• PSA: 91.64000
• LogP: 5.16300

Benzene,1,2,4,5-tetrachloro-3,6-dinitro- Security Information

• Hazardous Material transportation number：UN 1578
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22
• Safety Term：S26;S36/37/39